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Introduction

Since its initial discovery in 1968 by Hofstadter and its subsequent "rediscovery" and
development, europium-doped strontium iodide (Srlz:Eu) has emerged as a leading scintillator
for gamma-ray spectroscopy.[1] Its exceptional light yield, superb energy resolution, and
excellent light yield proportionality make it a compelling alternative to traditional scintillators like
sodium iodide (Nal:Tl) and even newer materials such as lanthanum bromide (LaBrs:Ce).[2][3]
This technical guide provides an in-depth overview of the core aspects of strontium iodide as a
scintillator, focusing on its material properties, the experimental protocols for its
characterization, and the fundamental mechanisms governing its scintillation.

Core Properties of Europium-Doped Strontium
lodide

Srl2:Eu is a crystalline inorganic scintillator that offers a unique combination of desirable
properties for radiation detection. It is, however, hygroscopic and requires encapsulation to
protect it from moisture.[4][5] Key physical and scintillation properties are summarized in the
tables below.

Physical and Optical Properties
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Property Value References

Chemical Formula Srlz:Eu

Density 4.59 g/cm?3 [6]

Melting Point 538 °C [6]

Crystal Structure Orthorhombic

Effective Atomic Number (Zeff) 49 [6][7]

Refractive Index ~1.85 [41[6]

Peak Emission Wavelength ~435 nm [31[8]

Hygroscopic Yes [4]
Scintillation Performance

Property Value References

Light Yield >80,000 - 120,000 27

photons/MeV

Energy Resolution @ 662 keV
(=7Cs)

< 3% - 4% FWHM

[2]16]1[7]

Decay Time

1.0 - 5.0 ps (size dependent)

[4]

Light Yield Proportionality

Excellent (<5% std. dev. from
6-460 keV)

Experimental Protocols

Detailed and precise experimental methodologies are crucial for the synthesis and

characterization of high-performance Srlz:Eu scintillators. This section outlines the core

protocols for crystal growth and scintillation property measurements.

Crystal Growth via the Vertical Bridgman Technique
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The vertical Bridgman technique is a widely used method for growing large, high-quality single
crystals of Srlz:Eu. The process involves the slow solidification of a molten salt in a controlled
temperature gradient.

Methodology:

» Starting Materials: High-purity anhydrous strontium iodide (Srlz) and europium iodide (Eulz2)
powders are used as the starting materials.[9] The desired doping concentration of europium
is typically between 0.5% and 8%.[9]

o Ampoule Preparation: The starting materials are loaded into a silica ampoule. The ampoule
is then heated to approximately 150°C under vacuum (~10-3 Torr) to remove any residual
moisture. Following this, the ampoule is hermetically sealed.[3]

e Furnace Setup: A multi-zone vertical Bridgman furnace is used to create a precise
temperature gradient. The temperature is set above the melting point of Srl2 (538°C) in the
hot zone and below it in the cold zone.

o Crystal Growth: The sealed ampoule is positioned in the furnace, and the entire charge is
melted. The ampoule is then slowly lowered through the temperature gradient at a rate of 5-
30 mm/day. This slow, directional solidification promotes the growth of a single crystal.

e Cooling and Extraction: Once the entire melt has solidified, the crystal is slowly cooled to
room temperature to prevent thermal shock and cracking. The single crystal is then carefully
extracted from the ampoule in a dry environment due to its hygroscopic nature.

Measurement of Scintillation Properties

1. Light Yield and Energy Resolution:

This protocol describes the measurement of the light output and energy resolution of a Srlz:Eu
scintillator using a photomultiplier tube (PMT) and standard nuclear electronics.

o Experimental Setup:
o The Srl2:Eu crystal is optically coupled to the window of a PMT using silicone grease.

o The crystal and PMT assembly are made light-tight, often by wrapping them in Teflon tape.
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o The PMT is connected to a high-voltage power supply, a preamplifier, and a spectroscopy
amplifier.

o The output of the amplifier is fed into a multi-channel analyzer (MCA) to generate a pulse-
height spectrum.

o Standard gamma-ray sources, such as 13’Cs (662 keV) and >’Co (122 keV), are used for
excitation.

e Procedure:
o Apply the recommended high voltage to the PMT.
o Place a gamma-ray source (e.g., 13’Cs) at a fixed distance from the scintillator.

o Acquire a pulse-height spectrum with the MCA for a sufficient duration to obtain good
statistics in the photopeak.

o The light yield is determined by comparing the position of the full-energy peak to the
position of a single-photoelectron peak, or by calibration against a scintillator with a known
light yield.

o The energy resolution is calculated as the full width at half maximum (FWHM) of the
photopeak divided by the peak position (centroid), expressed as a percentage.

2. Scintillation Decay Time:

The scintillation decay time is a measure of how long it takes for the light emission to cease
after an excitation event. The time-correlated single-photon counting (TCSPC) technique is a
precise method for this measurement.

o Experimental Setup:

o A'start" detector (e.g., a fast plastic scintillator coupled to a PMT) and a "stop" detector
(the Srl2:Eu crystal coupled to a PMT) are used.

o Aradioactive source that emits coincident gamma rays (e.g., 2Na, which emits two 511
keV annihilation photons) is placed between the two detectors.
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o The output signals from the two PMTs are processed by constant fraction discriminators
(CFDs) and a time-to-amplitude converter (TAC).

o The output of the TAC is sent to an MCA to build a histogram of the time differences
between the start and stop signals.

e Procedure:
o The detection of a gamma ray in the "start" detector generates the start signal for the TAC.

o The detection of the coincident gamma ray in the "stop” (Srlz:Eu) detector generates the
stop signal.

o The TAC converts the time interval between the start and stop signals into a voltage pulse.

o The MCA records these pulses, creating a spectrum that represents the probability
distribution of the time intervals.

o The decay time is extracted by fitting an exponential decay function to the measured
spectrum. For Srlz:Eu, a single exponential decay model is often sufficient.[3]

Visualizations
Scintillation Mechanism in Srlz:Eu

The following diagram illustrates the simplified scintillation process in europium-doped
strontium iodide.
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Caption: Simplified Scintillation Pathway in Srlz:Eu.
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Experimental Workflow for Scintillation Characterization

This diagram outlines the typical workflow for characterizing the scintillation properties of a
Srlz:Eu crystal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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